Construction of microporous covalent organic frameworks for high gas uptake capacities†
New Journal of Chemistry Pub Date: 2023-11-13 DOI: 10.1039/D3NJ04595A
Abstract
Covalent organic frameworks (COFs) show excellent stability, high porosity, and a designable skeleton, making them an ideal platform for gas capture. Here, two microporous COFs (M-COFs) were synthesized using short building blocks, which were advantageous for gas uptake through the pores. Additionally, the presence of abundant oxygen and nitrogen atoms on the walls of M-COFs further improved the gas uptake ability through weak interactions. Notably, the M-COFs exhibited high gas capture values (carbon dioxide: 72.5 cm3 g−1; methane: 35.2 cm3 g−1; iodine: 4.74 g g−1). This design has opened a new pathway for enhancing gas capture, hence addressing urgent environmental issues.
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Journal Name：New Journal of Chemistry
Research Products
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CAS no.: 118476-89-4
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CAS no.: 156779-05-4
